Cas no 2229377-67-5 (3-(3,4,5-trifluorophenyl)propane-1-thiol)

• Product Name: 3-(3,4,5-trifluorophenyl)propane-1-thiol
• CAS No: 2229377-67-5
• MF: C₉H₉F₃S
• MW: 206.227971792221
• MDL: MFCD31694093
• CID: 5223256
• PubChem ID: 137964683
• Update Time: 2023-11-27

3-(3,4,5-trifluorophenyl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(3,4,5-trifluorophenyl)propane-1-thiol
• Benzenepropanethiol, 3,4,5-trifluoro-

• MDL： MFCD31694093
• Inchi： 1S/C9H9F3S/c10-7-4-6(2-1-3-13)5-8(11)9(7)12/h4-5,13H,1-3H2
• InChI Key： FISDKHJJMDYADP-UHFFFAOYSA-N
• SMILES： SCCCC1C=C(C(=C(C=1)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 142
• XLogP3: 3.1
• Topological Polar Surface Area: 1